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Compound of Interest

Compound Name: (R)-(-)-2-Methylglutaric Acid

Cat. No.: B073399

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
proper handling and disposal of (R)-(-)-2-Methylglutaric Acid, a compound that requires
careful management due to its potential hazards.

(R)-(-)-2-Methylglutaric Acid is classified as a substance that can cause severe skin burns
and eye damage, may cause respiratory irritation, and is harmful if swallowed.[1][2] Adherence
to the following procedural guidelines is critical to mitigate risks and ensure a safe laboratory
environment.

Hazard Identification and Classification

A summary of the hazard classifications for (R)-(-)-2-Methylglutaric Acid is provided below.

Hazard Classification Category
Acute Oral Toxicity Category 4
Skin Corrosion/Irritation Category 1C
Serious Eye Damage/Eye Irritation Category 1

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory system)

Aquatic Hazard (Chronic) Category 3
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Source: Safety Data Sheets.[1][2]

Personal Protective Equipment (PPE)

The appropriate selection and use of Personal Protective Equipment (PPE) are the first line of
defense against chemical exposure. The following PPE is mandatory when handling (R)-(-)-2-
Methylglutaric Acid.

PPE Category Specification

Chemical splash goggles that comply with
OSHA's 29 CFR 1910.133 or European

Eye and Face Protection Standard EN166. A face shield should be worn
in addition to goggles when there is a risk of
splashing.[1][3][4]

A chemical-resistant lab coat or apron.[5] Wear
appropriate protective gloves and clothing to
) ] prevent skin exposure.[1] For full protection, a
Skin Protection o ] ] )
liquid-tight, chemical-resistant suit (Type 3, EN
14605) may be necessary for large quantities or

significant exposure risks.[4]

Chemical-resistant gloves such as nitrile,

neoprene, or butyl rubber.[4][5][6] The specific
Hand Protection glove material should be selected based on the

breakthrough time and permeation rate for the

chemical.

If dust or aerosols are generated, use a
NIOSH/MSHA or European Standard EN 149
] ] approved respirator.[1][5] A full-facepiece air-
Respiratory Protection - . _ _ _
purifying respirator (APR) with appropriate acid
gas cartridges is recommended for higher

concentrations.[4]

Footwear Chemical-resistant boots.[4]

Operational Plans: Handling and Storage
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Proper handling and storage procedures are essential to prevent accidents and maintain the
integrity of the chemical.

Handling Procedures

o Work Area: Always handle (R)-(-)-2-Methylglutaric Acid in a well-ventilated area, preferably
within a chemical fume hood.[1][5]

» Avoid Contact: Do not get the substance in eyes, on skin, or on clothing.[1]
» Dust and Aerosol Prevention: Avoid the formation of dust and aerosols.[1][7]

e Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][3] Do not
eat, drink, or smoke in the work area.[1]

Equipment: Use appropriate, clean, and dry equipment for transferring the acid.[5]

Storage Procedures

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]
o Storage Area: Store in a designated corrosives area.[1]

e Incompatible Materials: Keep away from incompatible substances such as bases, metals,
and oxidizing agents.[5]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.
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Emergency Situation Procedure

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical

attention.[1]

Take off immediately all contaminated clothing.
) Rinse skin with water/shower. Wash
Skin Contact ) )
contaminated clothing before reuse. Seek

immediate medical attention.[1]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Seek immediate medical

attention.[1]

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

Ingestion
unconscious person. Seek immediate medical
attention.[1]
Evacuate personnel to safe areas. Use personal
protective equipment. Sweep up and shovel into
Spill suitable containers for disposal. Avoid dust

formation. Do not flush into surface water or

sanitary sewer system.[1]

Disposal Plan

Chemical waste must be disposed of in a manner that ensures safety and environmental
protection.

o Waste Characterization: (R)-(-)-2-Methylglutaric Acid is considered a hazardous waste.

o Containerization: Collect waste in a designated, properly labeled, and sealed container. Do
not mix with other waste.[8]
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o Disposal Route: Dispose of the contents and container to an approved waste disposal plant
in accordance with local, regional, and national hazardous waste regulations.[1][8]

» Neutralization (for small spills): For small spills, neutralization with an alkaline material such
as lime, sodium bicarbonate, or soda ash can be performed before collection for disposal.[3]
However, for bulk waste, direct disposal through a licensed facility is required.

Visual Guides

To further clarify the procedural steps and logical relationships in handling (R)-(-)-2-
Methylglutaric Acid, the following diagrams are provided.

Preparation Handling Cleanup & Disposal Storage

Review SDS Don Appropriate PPE gz 2 Set up in Fume Hood Handle Chemical —I-{ Decontaminate Work Area }—D{ Dispose of Waste }»—I Store in Designated Area

Click to download full resolution via product page

Caption: Workflow for handling (R)-(-)-2-Methylglutaric Acid.
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Caption: Logical relationship of hazard control for (R)-(-)-2-Methylglutaric Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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